Cas no 267643-30-1 (4-(Bromomethyl)-5-methylthiazole)

• Product Name: 4-(Bromomethyl)-5-methylthiazole
• CAS No: 267643-30-1
• MF: C₅H₆BrNS
• MW: 192.076838970184
• CID: 1091223
• PubChem ID: 17993855
• Update Time: 2025-08-03

4-(Bromomethyl)-5-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-methylthiazole
• 4-(bromomethyl)-5-methyl-1,3-thiazole
• SCHEMBL22175729
• 267643-30-1

• Inchi： 1S/C5H6BrNS/c1-4-5(2-6)7-3-8-4/h3H,2H2,1H3
• InChI Key： KTKVIBOZZFJJFL-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)SC=N1

Computed Properties

• Exact Mass: 190.94043g/mol
• Monoisotopic Mass: 190.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 4-(Bromomethyl)-5-methylthiazole

Comprehensive Overview of 4-(Bromomethyl)-5-methylthiazole (CAS No. 267643-30-1)

4-(Bromomethyl)-5-methylthiazole (CAS No. 267643-30-1) is a versatile heterocyclic compound widely used in pharmaceutical and agrochemical research. Its unique thiazole ring structure, combined with a reactive bromomethyl group, makes it a valuable intermediate in organic synthesis. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The molecular formula C₅H₆BrNS highlights its compact yet functional design, enabling efficient modifications for target-specific applications. Recent studies emphasize its role in developing bioactive molecules, particularly in antimicrobial and anticancer research. As the demand for high-purity intermediates grows, 4-(Bromomethyl)-5-methylthiazole stands out for its compatibility with cross-coupling reactions, a hot topic in modern catalysis.

From a synthetic chemistry perspective, this compound’s stability under controlled conditions makes it ideal for multistep reactions. Its thiazole core is a key motif in FDA-approved drugs, driving interest in its derivatives. Users frequently search for "thiazole derivatives synthesis" or "bromomethyl-thiazole applications," reflecting its relevance in academic and industrial labs. Optimized storage conditions (e.g., inert atmosphere, low temperature) further enhance its utility.

In material science, 4-(Bromomethyl)-5-methylthiazole contributes to organic electronics and polymers due to its electron-rich structure. Searches like "thiazole-based polymers" or "conductive materials synthesis" highlight its interdisciplinary appeal. The compound’s regioselective reactivity also supports click chemistry applications, a trending area in bioconjugation.

Quality control of 267643-30-1 involves advanced analytical techniques such as HPLC and NMR, ensuring consistency for critical research. With rising interest in structure-activity relationships (SAR), this compound’s scalable synthesis methods are frequently discussed in peer-reviewed journals. Its low environmental persistence aligns with EU REACH and EPA guidelines, addressing sustainability concerns.

Future directions include exploring 4-(Bromomethyl)-5-methylthiazole in biodegradable materials and catalysis, responding to queries like "green synthesis of thiazoles." Its cost-effective production and high yield further solidify its position as a staple in fine chemical inventories. As AI-driven drug design advances, this compound’s computational modeling data (e.g., logP, polarizability) gains traction in cheminformatics databases.

In summary, 4-(Bromomethyl)-5-methylthiazole (CAS No. 267643-30-1) bridges traditional organic chemistry with cutting-edge applications, meeting the needs of both academic researchers and industrial innovators. Its adaptability to microwave-assisted synthesis and flow chemistry positions it at the forefront of modern chemical methodologies.